2-fluoro-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 2-fluoro-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C17H13FN2OS/c1-11-6-8-12(9-7-11)15-10-22-17(19-15)20-16(21)13-4-2-3-5-14(13)18/h2-10H,1H3,(H,19,20,21)
• InChI Key: XEJHPBSWROMXQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C17H13FN2OS
• Molecular Weight: 312.4 g/mol
• CAS No.: 313507-83-4

Description

2-fluoro-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide is a chemical compound with the linear formula C14H12FNO. It is listed in the Sigma-Aldrich catalog.

Scientific Research Applications

Drug Metabolism and Pharmacokinetics

Research on compounds like "SB-649868," an orexin 1 and 2 receptor antagonist, delves into drug metabolism, pharmacokinetics, and the identification of metabolites through studies involving humans. These investigations aim to understand how drugs are processed in the body, focusing on aspects such as absorption, distribution, metabolism, and excretion (ADME) (Renzulli et al., 2011).

Anticancer Activities

Studies on fluorinated benzothiazoles and related compounds have shown significant promise in the development of anticancer agents. For example, the synthesis and evaluation of fluorinated 2-(4-aminophenyl)benzothiazoles have revealed potent cytotoxicity in vitro against certain human breast cancer cell lines (Hutchinson et al., 2001). Another study on N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides has demonstrated significant anticancer activity against various cancer cell lines (Ravinaik et al., 2021).

Development of Radiotracers

The development of fluorine-18-labeled compounds, such as 5-HT1A antagonists, for use in positron emission tomography (PET) imaging is another area of research. These studies aim to create diagnostic tools for conditions like Alzheimer's disease by targeting specific receptors in the brain (Lang et al., 1999).

Antimicrobial Agents

The synthesis and antimicrobial evaluation of new compounds, such as those containing fluorobenzamides and thiazole/thiazolidine motifs, are researched for their potential as antimicrobial agents. These studies often focus on the activity against various bacterial and fungal strains (Desai et al., 2013).

Chemical Synthesis and Novel Molecules

Research also encompasses the synthesis of novel substituted-benzo[d]thiazole-2,4-dicarboxamides with potential kinase inhibition and anti-proliferative activity. Such studies contribute to the chemical synthesis knowledge base and explore the therapeutic potential of new molecules (Gaikwad et al., 2019).